Cas no 1597032-46-6 (1-iodo-2-(pentyloxy)cyclooctane)

• Product Name: 1-iodo-2-(pentyloxy)cyclooctane
• CAS No: 1597032-46-6
• MF: C₁₃H₂₅IO
• MW: 324.241476774216
• CID: 6387798
• PubChem ID: 114773739
• Update Time: 2025-06-13

1-iodo-2-(pentyloxy)cyclooctane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(pentyloxy)cyclooctane
• EN300-1134815
• 1597032-46-6

• Inchi： 1S/C13H25IO/c1-2-3-8-11-15-13-10-7-5-4-6-9-12(13)14/h12-13H,2-11H2,1H3
• InChI Key： QGQBFOKTINDAPV-UHFFFAOYSA-N
• SMILES： IC1CCCCCCC1OCCCCC

Computed Properties

• Exact Mass: 324.09501g/mol
• Monoisotopic Mass: 324.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-iodo-2-(pentyloxy)cyclooctane

Introduction to 1-iodo-2-(pentyloxy)cyclooctane (CAS No. 1597032-46-6)

1-iodo-2-(pentyloxy)cyclooctane, with the CAS number 1597032-46-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of halogenated cycloalkanes and features a cyclooctane ring with an iodine substituent at the 1-position and a pentyloxy group at the 2-position. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-iodo-2-(pentyloxy)cyclooctane typically involves a multi-step process, starting with the formation of the cyclooctane ring, followed by the introduction of the pentyloxy group, and finally the iodination step. Recent advancements in organic synthesis have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach using palladium complexes to achieve high yields and selectivity in the iodination reaction. This method not only reduces the use of hazardous reagents but also minimizes waste generation, aligning with the principles of green chemistry.

In terms of its physical properties, 1-iodo-2-(pentyloxy)cyclooctane is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene but has limited solubility in water. The compound's boiling point and melting point are influenced by its molecular weight and the presence of polar functional groups. These properties make it suitable for use in various chemical reactions and processes where solubility and reactivity are critical factors.

The chemical reactivity of 1-iodo-2-(pentyloxy)cyclooctane is primarily driven by its iodine substituent, which can undergo nucleophilic substitution reactions (SN2) or elimination reactions (E2) depending on the reaction conditions. The pentyloxy group also contributes to its reactivity by providing an additional site for functionalization. For example, recent research has explored the use of this compound as a precursor for synthesizing bioactive molecules with potential therapeutic applications. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of 1-iodo-2-(pentyloxy)cyclooctane exhibited promising antiviral activity against several strains of influenza virus.

Beyond its pharmaceutical applications, 1-iodo-2-(pentyloxy)cyclooctane has shown potential in materials science. Its unique molecular structure makes it an attractive candidate for developing new types of polymers and copolymers with tailored properties. A research team at the University of California, Berkeley, reported in 2019 that copolymers derived from 1-iodo-2-(pentyloxy)cyclooctane exhibited enhanced mechanical strength and thermal stability compared to traditional polymers. These findings have significant implications for applications in areas such as coatings, adhesives, and composite materials.

The safety profile of 1-iodo-2-(pentyloxy)cyclooctane is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) provide detailed information on safe handling practices, storage conditions, and emergency response procedures. Researchers and industrial users are advised to consult these documents to ensure compliance with safety standards.

In conclusion, 1-iodo-2-(pentyloxy)cyclooctane (CAS No. 1597032-46-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry, driving ongoing research into new derivatives and applications. As new methods for its synthesis continue to be developed, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.